Cas no 60850-74-0 (Ethanone, 1-(2-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Ethanone, 1-(2-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 60850-74-0
• MF: C₁₀H₈FN₃O
• MW: 205.188425064087
• CID: 2835000
• PubChem ID: 10726912
• Update Time: 2025-04-21

Ethanone, 1-(2-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-
• 60850-74-0
• DTXSID80444009

• Inchi： 1S/C10H8FN3O/c11-9-4-2-1-3-8(9)10(15)5-14-7-12-6-13-14/h1-4,6-7H,5H2
• InChI Key： DNGMSSQUHFMMIR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CN1C=NC=N1)=O

Computed Properties

• Exact Mass: 205.06514005Da
• Monoisotopic Mass: 205.06514005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų